Cas no 1806795-40-3 (Ethyl 2-amino-4-chloro-5-(difluoromethyl)pyridine-3-carboxylate)

• Product Name: Ethyl 2-amino-4-chloro-5-(difluoromethyl)pyridine-3-carboxylate
• CAS No: 1806795-40-3
• MF: C₉H₉ClF₂N₂O₂
• MW: 250.629768133163
• CID: 4852637
• Update Time: 2025-07-23

Ethyl 2-amino-4-chloro-5-(difluoromethyl)pyridine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-amino-4-chloro-5-(difluoromethyl)pyridine-3-carboxylate

• Inchi： 1S/C9H9ClF2N2O2/c1-2-16-9(15)5-6(10)4(7(11)12)3-14-8(5)13/h3,7H,2H2,1H3,(H2,13,14)
• InChI Key： NNIYKBAUDSALPG-UHFFFAOYSA-N
• SMILES： ClC1C(C(F)F)=CN=C(C=1C(=O)OCC)N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 256
• XLogP3: 2.5
• Topological Polar Surface Area: 65.2

Additional information on Ethyl 2-amino-4-chloro-5-(difluoromethyl)pyridine-3-carboxylate

Ethyl 2-amino-4-chloro-5-(difluoromethyl)pyridine-3-carboxylate (CAS No. 1806795-40-3): A Key Intermediate in Modern Pharmaceutical Synthesis

Ethyl 2-amino-4-chloro-5-(difluoromethyl)pyridine-3-carboxylate, identified by the CAS number 1806795-40-3, is a sophisticated organic compound that has garnered significant attention in the realm of pharmaceutical chemistry. This compound serves as a crucial intermediate in the synthesis of various bioactive molecules, particularly those targeting complex biological pathways. Its structural features, including the presence of an amino group, a chloro substituent, and a difluoromethyl group, make it a versatile building block for drug discovery and development.

The< strong>Ethyl 2-amino-4-chloro-5-(difluoromethyl)pyridine-3-carboxylate molecule exhibits a pyridine core, which is a common scaffold in many pharmacologically active agents. The pyridine ring is highly valued for its ability to interact with biological targets such as enzymes and receptors, thereby facilitating the development of drugs with specific therapeutic effects. The< strong>amino group at the 2-position and the< strong>chloro substituent at the 4-position enhance the reactivity of the molecule, allowing for further functionalization through various chemical transformations. Additionally, the< strong>difluoromethyl group at the 5-position contributes to metabolic stability and binding affinity, making it an attractive feature for medicinal chemists.

In recent years, there has been a surge in research focused on developing novel therapeutic agents that target cancer, inflammation, and infectious diseases. The< strong>Ethyl 2-amino-4-chloro-5-(difluoromethyl)pyridine-3-carboxylate has emerged as a valuable intermediate in this context. For instance, studies have demonstrated its utility in synthesizing small-molecule inhibitors that disrupt key signaling pathways involved in tumor growth and progression. These inhibitors often incorporate the pyridine scaffold to optimize their interaction with target proteins, leading to improved efficacy and reduced side effects.

The< strong>difluoromethyl group is particularly noteworthy due to its ability to enhance the pharmacokinetic properties of drug candidates. This moiety can improve lipophilicity and metabolic stability, which are critical factors for drug bioavailability and duration of action. Furthermore, the< strong>chloro substituent provides a handle for further derivatization via nucleophilic aromatic substitution reactions, enabling the creation of diverse chemical libraries for high-throughput screening.

Recent advancements in computational chemistry have also highlighted the< strong>Ethyl 2-amino-4-chloro-5-(difluoromethyl)pyridine-3-carboxylate as a promising candidate for structure-based drug design. Molecular modeling studies have shown that this compound can effectively bind to various biological targets by optimizing its orientation within the binding pocket. This has led to the development of novel drug candidates with enhanced potency and selectivity.

The pharmaceutical industry has recognized the importance of intermediates like< strong>Ethyl 2-amino-4-chloro-5-(difluoromethyl)pyridine-3-carboxylate in accelerating drug discovery pipelines. Synthetic methodologies have been refined to ensure high yields and purity, making it readily available for industrial applications. Continuous improvements in synthetic techniques have also enabled researchers to explore new derivatives with tailored properties, further expanding its utility in medicinal chemistry.

In conclusion, Ethyl 2-amino-4-chloro-5-(difluoromethyl)pyridine-3-carboxylate (CAS No. 1806795-40-3) is a pivotal intermediate in modern pharmaceutical synthesis. Its unique structural features and reactivity make it an indispensable tool for developing innovative therapeutic agents. As research progresses, this compound is expected to play an even greater role in addressing unmet medical needs across various therapeutic areas.